![molecular formula C9H12ClN3O B2738217 2-Chloro-N-[(1R)-1-pyrazin-2-ylethyl]propanamide CAS No. 2411183-66-7](/img/structure/B2738217.png)
2-Chloro-N-[(1R)-1-pyrazin-2-ylethyl]propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Chloro-N-[(1R)-1-pyrazin-2-ylethyl]propanamide, also known as CP-31398, is a small molecular compound that has been extensively studied for its potential therapeutic applications. CP-31398 is a derivative of the anti-inflammatory drug, ibuprofen, and has been shown to have anti-cancer properties, making it a promising candidate for cancer therapy.
Mechanism of Action
The mechanism of action of 2-Chloro-N-[(1R)-1-pyrazin-2-ylethyl]propanamide involves the activation of the p53 protein, which plays a crucial role in regulating cell growth and preventing the formation of tumors. This compound binds to the DNA-binding domain of p53, stabilizing the protein and increasing its transcriptional activity. This leads to the upregulation of genes that are involved in cell cycle arrest, DNA repair, and apoptosis, resulting in the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of p53 protein in cancer cells, leading to the induction of apoptosis. This compound has also been shown to inhibit the activity of enzymes that are required for cell proliferation, leading to the inhibition of cancer cell growth. Additionally, this compound has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-Chloro-N-[(1R)-1-pyrazin-2-ylethyl]propanamide in lab experiments is its specificity for p53. This compound has been shown to selectively activate p53 without affecting other proteins, making it a valuable tool for studying the role of p53 in cancer biology. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are a number of future directions for the study of 2-Chloro-N-[(1R)-1-pyrazin-2-ylethyl]propanamide. One potential direction is the development of more potent derivatives of this compound that can be used in cancer therapy. Another direction is the investigation of the potential applications of this compound in the treatment of inflammatory diseases. Additionally, further research is needed to elucidate the mechanisms underlying the anti-cancer properties of this compound and to identify potential biomarkers that can be used to predict response to treatment.
Synthesis Methods
2-Chloro-N-[(1R)-1-pyrazin-2-ylethyl]propanamide can be synthesized using a multi-step synthetic process. The first step involves the reaction between 2-chloroethylamine hydrochloride and pyrazine to form 2-chloro-N-(pyrazin-2-yl)ethanamine. This intermediate is then reacted with (R)-3-hydroxybutyric acid to form this compound.
Scientific Research Applications
2-Chloro-N-[(1R)-1-pyrazin-2-ylethyl]propanamide has been extensively studied in scientific research for its potential applications in cancer therapy. It has been shown to induce apoptosis, or programmed cell death, in cancer cells by activating the tumor suppressor protein, p53. This compound has also been shown to inhibit the growth of cancer cells by blocking the activity of certain enzymes that are required for cell proliferation.
properties
IUPAC Name |
2-chloro-N-[(1R)-1-pyrazin-2-ylethyl]propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12ClN3O/c1-6(10)9(14)13-7(2)8-5-11-3-4-12-8/h3-7H,1-2H3,(H,13,14)/t6?,7-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FOOCUYKCQYYCAD-COBSHVIPSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NC=CN=C1)NC(=O)C(C)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C1=NC=CN=C1)NC(=O)C(C)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.